Cas no 13504-72-8 (Acetic acid,2-cyano-2-(triphenylphosphoranylidene)-, ethyl ester)

• Product Name: Acetic acid,2-cyano-2-(triphenylphosphoranylidene)-, ethyl ester
• CAS No: 13504-72-8
• MF: C₂₃H₂₀NO₂P
• MW: 373.384166717529
• CID: 221355
• PubChem ID: 314258
• Update Time: 2025-04-19

Acetic acid,2-cyano-2-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cyano-2-(triphenylphosphoranylidene)-, ethyl ester
• ethyl 2-cyano-2-(triphenyl-λ⁵-phosphanylidene)acetate
• < cyano(ethoxycarbonyl)methylene> triphenylphosphorane
• AC1L7P8N
• AJ-804
• ethoxycarbonylcyanomethylenetriphenylphosphorane
• ethyl cyano(triphenylphosphoranylidene)acetate
• NSC231542
• Triphenylphosphin-(ethoxycarbonyl-cyan-methylen)
• 13504-72-8
• AJ-804/11075004
• NSC-231542
• DTXSID70310749
• ethyl 2-cyano-2-(triphenyl-lambda5-phosphanylidene)acetate

• Inchi： 1S/C23H20NO2P/c1-2-26-23(25)22(18-24)27(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17H,2H2,1H3
• InChI Key： ZTDOSQRNLVWAJF-UHFFFAOYSA-N
• SMILES： P(=C(C#N)C(=O)OCC)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 373.1233
• Monoisotopic Mass: 373.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 518.1°C at 760 mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.608
• PSA: 50.09
• LogP: 3.23958